Cas no 1805443-57-5 (2-(Chloromethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1805443-57-5
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• CID: 4885847
• Update Time: 2025-11-06

2-(Chloromethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6N/c9-2-5-3(8(13,14)15)1-4(10)6(16-5)7(11)12/h1,7H,2H2
• InChI Key： UHLOLDPZDRRJID-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC(=C(C(F)F)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine

2-(Chloromethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1805443-57-5) is a highly specialized organic molecule with significant applications in various fields, particularly in the chemical and pharmaceutical industries. This compound is characterized by its unique pyridine ring structure, which is substituted with multiple halogenated groups, including a chloromethyl group at position 2, a difluoromethyl group at position 6, a fluoro group at position 5, and a trifluoromethyl group at position 3. These substituents confer the molecule with distinctive electronic and steric properties, making it highly versatile for use in advanced chemical reactions and material synthesis.

Recent studies have highlighted the potential of 2-(Chloromethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine in the development of novel agrochemicals and pharmaceutical agents. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds with improved efficacy and reduced toxicity. The presence of multiple fluorinated groups enhances the molecule's stability and bioavailability, making it an attractive candidate for drug design.

In terms of synthesis, this compound can be prepared through a series of carefully controlled reactions involving halogenation and substitution processes. The use of advanced catalytic systems has enabled chemists to achieve high yields and selectivity in the production of 2-(Chloromethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine, ensuring its scalability for industrial applications.

Moreover, the compound's electronic properties make it suitable for use in optoelectronic materials. Its ability to undergo various post-synthetic modifications further expands its utility in the development of functional materials for energy storage and conversion applications.

As per recent research findings, 2-(Chloromethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine has shown promise in enhancing the efficiency of solar cells by serving as a hole transport material due to its excellent charge transport properties.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1805443-57-5) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups continue to drive innovative research and development efforts, positioning it as a key player in the advancement of modern chemistry and materials science.